N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(methylsulfanyl)pyridine-3-carboxamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C17H18N2O4S/c1-17(21,11-5-6-13-14(8-11)23-10-22-13)9-19-15(20)12-4-3-7-18-16(12)24-2/h3-8,21H,9-10H2,1-2H3,(H,19,20)
• InChI Key: KKRLUIRRDOSIAR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=C(N=CC=C1)SC)(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

The compound contains several functional groups including a benzodioxole, a carboxamide, and a methylsulfanyl group. The benzodioxole group is a heterocyclic compound containing a benzene ring fused to a 1,3-dioxole. The carboxamide group is a functional group consisting of a carbonyl (C=O) and an amine (NH2). The methylsulfanyl group (-SCH3) is a sulfur-containing group attached to a methyl group.

Scientific Research Applications

Anticancer Activity

F5857-3092 belongs to the class of chalcones, which are polyphenolic compounds with diverse pharmacological activities. Researchers have explored its potential as an anticancer agent due to its ability to inhibit cancer cell growth. Chalcones interfere with cell signaling pathways, induce apoptosis (programmed cell death), and exhibit anti-inflammatory properties. .

Food Industry: Flavoring Agent

In the food industry, F5857-3092 has been investigated as a flavoring agent . Its chemical structure includes a benzodioxole ring, which contributes to its aromatic properties. The compound is known by synonyms such as Rubescenamine and (E)-N-[2-(1,3-benzodioxol-5-yl)ethyl]-3-(3,4-dimethoxyphenyl)prop-2-enamide . .

Materials Science: Vibration Isolation in Concrete

Researchers have explored F5857-3092 in materials science , particularly in designing concrete mixes for constructing ground barriers with enhanced vibration isolation . By incorporating this compound into concrete partitions, engineers aim to reduce vibrations in structures. .

HDAC Inhibition

The intermediate compound N-(4-acetylphenyl)quinoline-3-carboxamide (a precursor to F5857-3092) has been used for constructing trithiocarbonates as HDAC (Histone deacetylase) inhibitors . HDAC inhibitors play a crucial role in epigenetic regulation and have therapeutic potential in cancer treatment. .

Antibacterial Properties

Quinoline derivatives, including F5857-3092, exhibit antibacterial properties . Researchers have reported their effectiveness against various bacterial strains. .

Organic Synthesis and Heterocyclic Compounds

The synthesis of F5857-3092 involves a cascade reaction of quinoline-3-carboxylic acid and thionyl chloride, followed by a Claisen–Schmidt reaction. This process highlights the compound’s relevance in organic synthesis and the field of heterocyclic compounds . .